Cas no 7076-91-7 (2-Methylcyclohexanecarboxylic acid)

• Product Name: 2-Methylcyclohexanecarboxylic acid
• CAS No: 7076-91-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 565624
• PubChem ID: 12610633
• Update Time: 2025-05-28

2-Methylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-methyl-, (1R,2S)-rel-
• cis-2-Methylcyclohexanecarboxylic acid
• EINECS 230-374-2
• (1S,2R)-2-methylcyclohexane-1-carboxylic acid
• J-520072
• SCHEMBL265657
• 7076-91-7
• DTXSID901246709
• rel-(1R,2S)-2-Methylcyclohexanecarboxylic acid
• NS00043516
• Cis-2-Methyl-cyclohexane-carboxylic acid
• 2-Methylcyclohexanecarboxylic acid

• Inchi： 1S/C8H14O2/c1-6-4-2-3-5-7(6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7+/m1/s1
• InChI Key： VSKXJRZPVDLHFY-RQJHMYQMSA-N
• SMILES： OC([C@H]1CCCC[C@H]1C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• Refractive Index: 1.467
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Methylcyclohexanecarboxylic acid

Comprehensive Overview of 2-Methylcyclohexanecarboxylic acid (CAS No. 7076-91-7): Properties, Applications, and Industry Insights

2-Methylcyclohexanecarboxylic acid (CAS 7076-91-7) is a versatile cyclohexane derivative widely utilized in organic synthesis, fragrance formulation, and specialty chemical manufacturing. This branched-chain carboxylic acid features a methyl group at the 2-position of the cyclohexane ring, imparting unique steric and electronic properties that make it valuable for chiral synthesis and flavor chemistry. With growing interest in sustainable intermediates and bio-based chemicals, this compound has gained attention for its potential in green chemistry applications.

The molecular structure of 2-Methylcyclohexanecarboxylic acid (often abbreviated as 2-MCHA) contributes to its stereochemical diversity, existing in both cis and trans isomeric forms. Recent studies highlight its role as a building block for pharmaceutical intermediates, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and terpene-derived fragrances. Industry reports indicate a 12% annual growth in demand for such functionalized cyclohexanes, driven by the cosmetics and agrochemical sectors.

From a synthesis perspective, 7076-91-7 can be produced through catalytic hydrogenation of corresponding aromatic precursors or via biocatalytic routes using engineered enzymes—a method gaining traction due to its atom economy and lower environmental impact. Analytical techniques like GC-MS and HPLC are typically employed for purity verification, with commercial grades offering ≥98% purity for most applications. Researchers are particularly interested in its enantioselective preparation methods to meet the needs of asymmetric synthesis.

In fragrance applications, the compound contributes woody, slightly herbal notes, making it valuable for niche perfumery and functional fragrances. Its stability under various pH conditions has led to inclusion in personal care formulations, aligning with consumer demand for long-lasting scent technologies. The flavor industry also utilizes derivatives of 2-Methylcyclohexanecarboxylic acid as modifiers for savory and umami taste profiles.

Emerging applications include its use as a ligand precursor in transition metal catalysis and as a monomer for specialty polyesters with enhanced thermal properties. Patent analysis reveals increasing activity around 7076-91-7 in polymer chemistry and material science, particularly for high-performance coatings. The compound's low toxicity profile (as per OECD guidelines) further supports its adoption in consumer product formulations.

From a market dynamics perspective, the Asia-Pacific region shows the fastest growth in consumption, driven by expanding fine chemical and flavor & fragrance industries. Regulatory compliance remains straightforward as the substance is not classified under major hazard communication standards, though proper industrial hygiene practices are recommended during handling. Current research explores its potential in bioactive compound synthesis and renewable material development, positioning 2-Methylcyclohexanecarboxylic acid as a compound with significant future potential across multiple industries.